Cas no 2171621-53-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methoxyphenyl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methoxyphenyl)methylcarbamoyl}propanoic acid
• CAS No: 2171621-53-5
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5803915
• PubChem ID: 165539969
• Update Time: 2025-06-15

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methoxyphenyl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methoxyphenyl)methylcarbamoyl}propanoic acid
• 2171621-53-5
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(3-methoxyphenyl)methyl]carbamoyl}propanoic acid
• EN300-1509223

• Inchi： 1S/C27H26N2O6/c1-34-18-8-6-7-17(13-18)15-28-26(32)24(14-25(30)31)29-27(33)35-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,23-24H,14-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： PCXAVXKOOPKTHX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=CC=C(C=1)OC)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methoxyphenyl)methylcarbamoyl}propanoic acid

Professional Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methoxyphenyl)methylcarbamoyl}propanoic Acid (CAS No. 2171621-53-5)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methoxyphenyl)methylcarbamoyl}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171621-53-5, represents a convergence of advanced chemical synthesis and potential therapeutic applications. Its molecular structure, characterized by a complex arrangement of functional groups, positions it as a candidate for various biochemical and pharmacological investigations.

The structural framework of this compound incorporates several key features that are of particular interest to researchers. The presence of a fluoren-9-ylmethoxycarbonyl moiety suggests potential interactions with biological targets that are influenced by aromatic systems. This moiety is often employed in the synthesis of peptide mimetics and protease inhibitors, highlighting the compound's potential utility in drug development. Additionally, the incorporation of a 3-methoxyphenylmethylcarbamoyl group introduces another layer of complexity, which may contribute to its binding affinity and specificity towards certain biological receptors.

In recent years, there has been a surge in research focused on the development of novel compounds with enhanced pharmacological properties. The combination of fluorinated aromatic rings and carbamoyl functionalities in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methoxyphenyl)methylcarbamoyl}propanoic acid aligns well with current trends in medicinal chemistry. Specifically, the use of fluorine atoms is well-documented for their ability to modulate metabolic stability, lipophilicity, and binding interactions. These attributes are particularly valuable in the design of drugs that require prolonged circulation times or targeted delivery to specific tissues.

The pharmaceutical industry has increasingly recognized the importance of structure-activity relationships (SAR) in drug discovery. The compound's architecture provides multiple sites for functionalization, allowing researchers to fine-tune its properties for specific applications. For instance, the amino group at the propionic acid moiety can be further modified to introduce additional pharmacophores or linkages, enabling the synthesis of derivatives with tailored biological activities. This flexibility makes 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methoxyphenyl)methylcarbamoyl}propanoic acid a versatile scaffold for exploring new therapeutic strategies.

Recent advancements in computational chemistry have further accelerated the process of identifying promising drug candidates. Molecular modeling techniques can be employed to predict how this compound interacts with biological targets such as enzymes and receptors. By simulating these interactions, researchers can gain insights into its potential efficacy and selectivity before conducting costly experimental validations. This approach has been instrumental in streamlining drug discovery pipelines and reducing time-to-market for new therapies.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methoxyphenyl)methylcarbamoyl}propanoic acid involves multiple steps that require precise control over reaction conditions. The use of protecting groups and coupling reagents is essential to ensure high yields and purity. Modern synthetic methodologies, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecules with greater efficiency than traditional approaches. These techniques are particularly valuable for incorporating fluorinated and carbamoylated functionalities, which are critical for achieving desired pharmacological outcomes.

In addition to its synthetic challenges, this compound presents opportunities for exploring novel mechanisms of action. The combination of fluorene-based scaffolds and carbamoyl groups suggests potential applications in areas such as antiviral, anticancer, and anti-inflammatory therapies. For example, fluorene derivatives have been reported to exhibit inhibitory effects on viral proteases, while carbamoylated compounds often demonstrate modulatory activity towards inflammatory pathways. Further investigation into the biological activity of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methoxyphenyl)methylcarbamoyl}propanoic acid could uncover new therapeutic possibilities.

The role of interdisciplinary collaboration cannot be overstated in advancing our understanding of complex molecules like this one. Chemists working alongside biologists and pharmacologists can leverage their respective expertise to design experiments that yield comprehensive insights into a compound's behavior. High-throughput screening (HTS) platforms have become indispensable tools for rapidly assessing the activity of large libraries of compounds against diverse biological targets. By integrating HTS data with structural information derived from computational studies, researchers can identify lead compounds that warrant further optimization.

The environmental impact of pharmaceutical research is also a growing concern in modern drug development. Sustainable synthetic routes that minimize waste generation and energy consumption are increasingly being adopted by research institutions and pharmaceutical companies. Green chemistry principles emphasize the use of renewable feedstocks, catalytic processes, and solvent-free reactions where possible. Implementing these practices not only reduces costs but also aligns with global efforts to promote environmental stewardship.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(3-methoxyphenyl)methylcarbamoyl}propanoic acid (CAS No. 2171621-53-5) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a valuable tool for exploring new pharmacological pathways while adhering to contemporary research methodologies. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future landscape of medicinal chemistry.